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Compound of Interest

Compound Name: 2-Amino-6-(trifluoromethyl)pyridine

Cat. No.: B1268507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the primary synthetic pathways for 2-Amino-6-
(trifluoromethyl)pyridine, a key building block in the development of novel pharmaceuticals

and agrochemicals. The presence of the trifluoromethyl group can significantly enhance the

metabolic stability, binding affinity, and bioavailability of target molecules. This document

provides a comprehensive overview of two principal synthetic strategies: Nucleophilic Aromatic

Substitution (SNAr) and Buchwald-Hartwig Amination. Detailed experimental protocols,

quantitative data, and visual representations of the reaction pathways are presented to

facilitate research and development.

Physicochemical Properties
A summary of the key physicochemical properties for the starting material and the final product

is provided below for easy reference.
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Compound CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Melting Point
(°C)

2-Chloro-6-

(trifluoromethyl)p

yridine

64157-23-1 C₆H₃ClF₃N 181.54 Not Reported

2-Amino-6-

(trifluoromethyl)p

yridine

34486-24-3 C₆H₅F₃N₂ 162.11 85-89[1][2]

Synthesis Pathways
Two primary and effective methods for the synthesis of 2-Amino-6-(trifluoromethyl)pyridine
are outlined below.

Nucleophilic Aromatic Substitution (SNAr)
This classical approach involves the direct displacement of a halide from an activated pyridine

ring by an amine nucleophile. The strong electron-withdrawing nature of the trifluoromethyl

group at the 6-position, coupled with the inherent electron deficiency of the pyridine ring,

facilitates nucleophilic attack at the 2-position.

The general reaction scheme is as follows:
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2-Halo-6-(trifluoromethyl)pyridine
(X = Cl, F)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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